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Compound of Interest

Compound Name: Disperse Blue 77

Cat. No.: B1588612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 77, a member of the anthraquinone class of dyes, is primarily utilized in the

textile industry for dyeing hydrophobic fibers such as polyester.[1] Its efficacy in these

applications is intrinsically linked to its solubility characteristics in various media. While its

tinctorial strength and fastness properties are well-documented, a comprehensive

understanding of its solubility in organic solvents is crucial for process optimization, formulation

development, and toxicological studies. This technical guide provides an in-depth overview of

the available solubility data for Disperse Blue 77, detailed experimental protocols for its

determination, and a comparative analysis with structurally similar compounds.

Chemical and Physical Properties of Disperse Blue
77
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Property Value Reference

CAS Number 20241-76-3 [1]

Molecular Formula C₂₀H₁₂N₂O₆ [1]

Molecular Weight 376.32 g/mol [1]

Appearance Dark blue powder [1][2]

Water Solubility 850 ng/L at 20°C [3]

Quantitative Solubility Data
Quantitative solubility data for Disperse Blue 77 in organic solvents is not extensively available

in peer-reviewed literature. However, qualitative assessments indicate that it is soluble in

solvents such as acetone and ethanol.[2] To provide a more comprehensive understanding, the

following table includes quantitative solubility data for structurally related anthraquinone dyes.

This information can serve as a useful proxy for estimating the solubility of Disperse Blue 77,

though empirical determination is recommended for precise applications.

Solvent
Disperse Blue
77

Disperse Blue
1

Disperse Blue
14

Anthraquinone

Acetone Soluble[2] Soluble[4] - Soluble[5]

Ethanol Soluble[2] 2 mg/mL[4] 10 mg/mL
2.25 g/100g

(boiling)[6]

Methanol - - - -

Toluene -
Slightly

Soluble[4]
0.01 g/10 mL Poorly Soluble[5]

Ethyl Acetate - - - -

Acetonitrile - - 10 mg/mL -

Benzene -
Slightly

Soluble[4]
- Poorly Soluble[5]
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Note: The data for Disperse Blue 1, Disperse Blue 14, and Anthraquinone are provided for

comparative purposes due to the lack of specific quantitative data for Disperse Blue 77.

Experimental Protocols for Solubility Determination
The solubility of a sparingly soluble dye like Disperse Blue 77 in organic solvents can be

accurately determined using established methods such as the gravimetric method and the UV-

Visible spectrophotometry method.

Gravimetric Method
This method directly measures the mass of the solute dissolved in a known volume of solvent.

Methodology:

Saturation: An excess amount of Disperse Blue 77 is added to a known volume of the

organic solvent in a sealed, temperature-controlled vessel.

Equilibration: The mixture is agitated for a prolonged period (e.g., 24-48 hours) at a constant

temperature to ensure equilibrium is reached.

Separation: The undissolved solid is separated from the saturated solution by filtration or

centrifugation.

Evaporation: A known volume of the clear, saturated supernatant is transferred to a pre-

weighed container. The solvent is then carefully evaporated under controlled conditions (e.g.,

using a rotary evaporator or a vacuum oven at a temperature that does not degrade the

dye).

Mass Determination: The container with the dried dye residue is cooled in a desiccator and

weighed. The process of heating, cooling, and weighing is repeated until a constant mass is

achieved.

Calculation: The solubility is calculated by dividing the mass of the dissolved dye by the

volume of the solvent used.

UV-Visible Spectrophotometry Method
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This method relies on the Beer-Lambert law, which states that the absorbance of a solution is

directly proportional to the concentration of the absorbing species.

Methodology:

Determination of Maximum Absorbance (λmax): A dilute solution of Disperse Blue 77 in the

solvent of interest is prepared. The absorbance spectrum is recorded using a UV-Visible

spectrophotometer to determine the wavelength of maximum absorbance (λmax).

Calibration Curve: A series of standard solutions of Disperse Blue 77 with known

concentrations are prepared. The absorbance of each standard is measured at the

predetermined λmax. A calibration curve of absorbance versus concentration is then plotted.

Preparation of Saturated Solution: A saturated solution is prepared as described in the

gravimetric method (steps 1 and 2).

Dilution and Measurement: A known volume of the clear, saturated supernatant is carefully

withdrawn and diluted with the same solvent to bring the absorbance within the linear range

of the calibration curve. The absorbance of the diluted solution is then measured at λmax.

Calculation: The concentration of the diluted solution is determined from the calibration

curve. This value is then multiplied by the dilution factor to obtain the concentration of the

original saturated solution, which represents the solubility.

Mandatory Visualization
The following diagrams illustrate the experimental workflows for determining the solubility of

Disperse Blue 77.
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Gravimetric Method for Solubility Determination

Preparation

Measurement

Calculation

Add excess Disperse Blue 77 to a known volume of solvent

Agitate at constant temperature to reach equilibrium

Equilibration

Separate undissolved solid (filtration/centrifugation)

Separation

Evaporate a known volume of the saturated supernatant to dryness

Isolation

Weigh the dried dye residue until constant mass

Quantification

Calculate solubility (mass of dye / volume of solvent)

Final Result

Click to download full resolution via product page

Caption: Workflow for the Gravimetric Method.
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UV-Visible Spectrophotometry Method for Solubility Determination

Initial Setup Sample Analysis

Calculation

Determine λmax of Disperse Blue 77 in the solvent

Prepare standard solutions of known concentrations

Measure absorbance of standards and create a calibration curve

Determine concentration from the calibration curve

Calibration Data

Prepare a saturated solution of Disperse Blue 77

Dilute a known volume of the saturated supernatant

Measure the absorbance of the diluted solution at λmax

Calculate original concentration by applying the dilution factor

Final Calculation
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Caption: Workflow for the UV-Visible Spectrophotometry Method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/jp/product/b1588612
https://www.guidechem.com/encyclopedia/disperse-blue-77-dic20116.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB4821159_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Blue-1
https://www.sciencemadness.org/smwiki/index.php/Anthraquinone
https://en.wikipedia.org/wiki/Anthraquinone
https://www.benchchem.com/product/b1588612#solubility-of-disperse-blue-77-in-organic-solvents
https://www.benchchem.com/product/b1588612#solubility-of-disperse-blue-77-in-organic-solvents
https://www.benchchem.com/product/b1588612#solubility-of-disperse-blue-77-in-organic-solvents
https://www.benchchem.com/product/b1588612#solubility-of-disperse-blue-77-in-organic-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588612?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

